Cas no 418788-17-7 (N-(2-Fluorobenzyl)-1-(4-methoxyphenyl)methanamine)

• Product Name: N-(2-Fluorobenzyl)-1-(4-methoxyphenyl)methanamine
• CAS No: 418788-17-7
• MF: C₁₅H₁₆FNO
• MW: 245.29204750061
• CID: 880437
• PubChem ID: 777028
• Update Time: 2025-04-19

N-(2-Fluorobenzyl)-1-(4-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorobenzyl)-1-(4-methoxyphenyl)methanamine
• (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine
• 1-(2-fluorophenyl)-N-(4-methoxybenzyl)methanamine
• N-[(2-fluorophenyl)methyl]-1-(4-methoxyphenyl)methanamine
• (2-fluorobenzyl)(4-methoxybenzyl)amine(SALTDATA: HBr)
• [(2-fluorophenyl)methyl][(4-methoxyphenyl)methyl]amine
• CS-0302817
• 418788-17-7
• DTXSID20354618
• Z86136177
• Oprea1_525375
• STK133724
• SB80637
• (2-FLUOROBENZYL)(4-METHOXYBENZYL)AMINE
• AKOS000233751
• (2-Fluorobenzyl)-(4-methoxybenzyl)amine

• MDL： MFCD01135977
• Inchi： 1S/C15H16FNO/c1-18-14-8-6-12(7-9-14)10-17-11-13-4-2-3-5-15(13)16/h2-9,17H,10-11H2,1H3
• InChI Key： NQYDNUKRKWAKET-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 245.12200
• Monoisotopic Mass: 245.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 3.51500

N-(2-Fluorobenzyl)-1-(4-methoxyphenyl)methanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT